![molecular formula C15H19N3O2 B5677236 N,N-dimethyl-1-{3-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]phenyl}methanamine](/img/structure/B5677236.png)
N,N-dimethyl-1-{3-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]phenyl}methanamine
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Overview
Description
The compound N,N-dimethyl-1-{3-[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]phenyl}methanamine is a specialized organic molecule with interest in various fields of chemistry and pharmacology. Although the specific compound is not directly found in the literature, related structures have been synthesized and studied for their chemical and physical properties, providing a basis for understanding the behavior of similar compounds.
Synthesis Analysis
Related compounds, such as 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine, have been synthesized via polyphosphoric acid condensation routes, demonstrating high yields and efficiency. These methods involve reacting specific hydrazides and amino acids or their derivatives under controlled conditions, followed by characterization through techniques like FT-IR, DSC, NMR, and Mass spectrometry (Shimoga, Shin, & Kim, 2018).
Molecular Structure Analysis
The molecular structure of related oxadiazole compounds has been analyzed through various spectroscopic methods. For instance, compounds with similar structural motifs have been examined using X-ray crystallography to determine intra and intermolecular interactions and conformational stability, highlighting the importance of substituent effects on molecular geometry (Zeng, Wang, Kang, & Li, 2007).
Chemical Reactions and Properties
Compounds featuring the oxadiazole ring are involved in various chemical reactions, including cyclodehydration and [1,3]-dipolar cycloaddition, to introduce new functional groups or to stabilize specific molecular conformations. These reactions are crucial for modifying the compound's chemical properties for desired applications (Bucci et al., 2018).
Physical Properties Analysis
The physical properties of oxadiazole derivatives, such as solubility, melting point, and crystallinity, can be inferred from the detailed characterization of similar compounds. These properties are significantly influenced by the molecular structure and the presence of specific substituents, affecting the compound's application and handling (Wu et al., 2000).
Chemical Properties Analysis
The chemical behavior, including reactivity towards other compounds, stability under various conditions, and potential for further chemical modifications, is a crucial aspect of the compound's analysis. Studies on similar molecules have shown that the oxadiazole ring imparts significant reactivity, allowing for the synthesis of a wide range of derivatives with varied biological activities (Malhotra et al., 2013).
properties
IUPAC Name |
N,N-dimethyl-1-[3-[3-(oxolan-3-yl)-1,2,4-oxadiazol-5-yl]phenyl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O2/c1-18(2)9-11-4-3-5-12(8-11)15-16-14(17-20-15)13-6-7-19-10-13/h3-5,8,13H,6-7,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACKATWWDCSDQMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CC(=CC=C1)C2=NC(=NO2)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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